![molecular formula C12H22LiNO5 B2854951 Lithium 2-((tert-butoxycarbonyl)(methyl)amino)-4-hydroxy-4-methylpentanoate CAS No. 1803561-87-6](/img/structure/B2854951.png)
Lithium 2-((tert-butoxycarbonyl)(methyl)amino)-4-hydroxy-4-methylpentanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
While the exact synthesis process for “Lithium 2-((tert-butoxycarbonyl)(methyl)amino)-4-hydroxy-4-methylpentanoate” is not directly available, related compounds have been synthesized using various methods . For instance, tert-butoxycarbonyl-protected amino acids (Boc-AAILs) have been used as starting materials in dipeptide synthesis . Another related compound, methyl 2-[(tert-butoxycarbonyl)amino]-3-hydroxy-3-phenylpropanoate, has been synthesized by simple reduction and inversion methods .Mechanism of Action
Target of Action
Compounds with similar structures, such as tert-butoxycarbonyl-protected amino acids, are known to play significant roles in organic synthesis .
Mode of Action
It is known that tert-butoxycarbonyl (boc) groups are widely used in organic synthesis for the protection of amine functional groups . The Boc group can be removed under acidic conditions, revealing the amine functional group .
Biochemical Pathways
Β-hydroxy acids, which are structurally similar to this compound, are known to be present in lipids and are key intermediates in various biochemical pathways . They are also found in biologically active depsipeptides, which have a wide range of medicinal properties .
Result of Action
For instance, γ-Amino β-hydroxybutyric acid (GABOB) is a well-known neuromodulator in the mammalian central nervous system .
properties
IUPAC Name |
lithium;4-hydroxy-4-methyl-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pentanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23NO5.Li/c1-11(2,3)18-10(16)13(6)8(9(14)15)7-12(4,5)17;/h8,17H,7H2,1-6H3,(H,14,15);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNFBXWUBXDXDMT-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].CC(C)(C)OC(=O)N(C)C(CC(C)(C)O)C(=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22LiNO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Lithium 2-((tert-butoxycarbonyl)(methyl)amino)-4-hydroxy-4-methylpentanoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.